5-(2-methoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone

• IUPAC Name: (5Z)-5-[(2-methoxyphenyl)methylidene]-3-methyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C12H12N2O2S/c1-14-11(15)9(13-12(14)17)7-8-5-3-4-6-10(8)16-2/h3-7H,1-2H3,(H,13,17)/b9-7-
• InChI Key: PHVYDKIPIPPFDP-CLFYSBASSA-N
• Canonical SMILES: CN1C(=O)C(=CC2=CC=CC=C2OC)NC1=S
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC=CC=C2OC)/NC1=S
• Molecular Formula: C12H12N2O2S
• Molecular Weight: 248.30 g/mol

Description

5-(2-methoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone, also known as MBI, is a chemical compound that has gained significant attention in the field of scientific research. MBI has shown promising results in various studies, particularly in its application as an antitumor and anti-inflammatory agent. In

Mechanism of Action

The mechanism of action of 5-(2-methoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone is not fully understood. However, studies have suggested that this compound may inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. This compound has also been found to induce oxidative stress in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In addition to its antitumor and anti-inflammatory properties, this compound has been reported to have antioxidant activity. It has also been found to inhibit the activity of certain enzymes involved in the metabolism of drugs and toxins.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(2-methoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone in lab experiments is its high purity and yield, which makes it suitable for large-scale synthesis. However, this compound has some limitations, such as its low solubility in water and its instability in acidic conditions.

Future Directions

There are several future directions for research on 5-(2-methoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone. One area of interest is the development of this compound-based drugs for the treatment of cancer and inflammatory diseases. Another direction is the investigation of the mechanism of action of this compound and its potential as a therapeutic target. Additionally, further studies are needed to explore the safety and toxicity of this compound in animal models and humans.
Conclusion:
In conclusion, this compound is a promising chemical compound that has shown significant potential as an antitumor and anti-inflammatory agent. Its high yield and purity make it suitable for large-scale synthesis, and its various biochemical and physiological effects make it a versatile compound for scientific research. Further studies are needed to fully understand the mechanism of action of this compound and its potential as a therapeutic target.

Scientific Research Applications

5-(2-methoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone has been extensively studied for its potential as an antitumor agent. Studies have shown that this compound can inhibit the growth of various types of cancer cells, including breast, lung, and colon cancer cells. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition to its antitumor properties, this compound has also shown anti-inflammatory effects. It has been reported to inhibit the production of inflammatory cytokines and reduce inflammation in animal models.